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Methasulfocarb: Properties and Identification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

Methasulfocarb is a synthetic thiocarbamate and carbamate fungicide also used as a plant growth regulator.

Its mode of action involves growth-retarding activity [1].

The table below summarizes its key identifiers and physical properties [1] [2].

Property Description

IUPAC Name S-4-(mesyloxy)phenyl methyl(thiocarbamate) [1]
CAS Registry Number 66952-49-6 [1] [2] [3]

Molecular Formula CoH11NO4S2 [1] [3]

Molecular Mass 261.32 g/mol [1]

Physical State Colourless crystalline solid [1]

Melting Point 138 °C[1]

Water Solubility 480 mg/L (at 20 °C, pH 7) [1]

Octanol-Water Partition Coefficient (Log P) 1.68 [1]

Hazards and Safety Classification
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Methasulfocarb is harmful if swallowed and poses a severe danger to the environment, particularly to

aquatic life, with long-lasting effects [2] [3].

The following diagram outlines the core principles for establishing safety protocols when handling this

chemical:

Very toxic to aquatic life

ettt onEn (s with long-lasting effects (H410)

Principle: Prevent Ingestion Principle: Prevent Environmental
and Contact Release

Control Measures: Control Measures:
No eating/drinking, PPE, Avoid release to drains,
adequate ventilation contain spillage, proper disposal

Click to download full resolution via product page

Laboratory Handling Protocol

Personal Protective Equipment (PPE)

Eye Protection: Safety goggles with side-shields [3].

Hand Protection: Wear appropriate protective gloves [3].

Skin and Body Protection: Impervious clothing or laboratory coat [3].

Respiratory Protection: A suitable respirator is recommended, especially if dust or aerosols can
form [3].
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Engineering Controls

e Ventilation: Use only in areas with appropriate exhaust ventilation [3].
¢ Facilities: Ensure accessible safety showers and eye wash stations are available [3].

Safe Handling Practices

e Avoid Exposure: Avoid inhalation, contact with eyes and skin. Avoid generating dust and aerosols
[3].

e Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling
[3].

e Containment: Handle over a tray to contain any spillage. Use dedicated equipment [3].

Storage Conditions

o Keep the container tightly sealed in a cool, well-ventilated area [3].

e Store away from direct sunlight and sources of ignition [3].

¢ Specific recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent [3].

¢ Incompatibilities: Keep away from strong acids, strong alkalis, and strong oxidizing or reducing
agents [3].

First Aid and Spill Response

First Aid Measures

¢ Inhalation: Relocate the affected person to fresh air. If breathing is difficult, seek medical attention
[3].

¢ Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and
call a physician [3].

e Eye Contact: Immediately flush eyes with large amounts of water for several minutes, holding eyelids
open. Promptly call a physician [3].

¢ Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician or poison
center immediately [3].
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Spill Management

¢ Personal Precautions: Use full personal protective equipment as described above. Evacuate
unnecessary personnel [3].

e Containment: Try to prevent the product from entering drains, water courses, or soil [3].

e Clean-up: Absorb spills with a finely-powdered liquid-binding material (e.g., diatomite).
Decontaminate surfaces and equipment by scrubbing with alcohol. Collect the contaminated material
for proper disposal [3].

Waste Disposal

e Dispose of contents and container in accordance with all applicable local, state, and federal
regulations. Use an approved waste disposal facility [3].

e Waste Code: The product is classified as a Combustible acute toxic (Category 3) substance for
storage purposes [2].

Analytical Methods

While specific analytical protocols for methasulfocarb were not detailed in the search results, it is listed as
an analytical standard suitable for both HPLC and gas chromatography (GC) analysis [2]. For precise
quantification, you should consult the product's Certificate of Analysis (COA) for a suitable instrument

technique [2].

Important Disclaimer

This document is a guideline for research purposes only. The safe handling of methasulfocarb is the sole
responsibility of the user. Always refer to the most up-to-date Safety Data Sheet (SDS) from your chemical

supplier and comply with all local institutional and governmental regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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